Cas no 85666-24-6 (5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic Acid)

• Product Name: 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic Acid
• CAS No: 85666-24-6
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 1840094
• PubChem ID: 3437
• Update Time: 2025-10-28

5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic Acid
• Spectrum_000041
• Furegrelato [Spanish]
• Furegarelatum [Latin]
• 5-(3-pyridinylmethyl)-2-benzofurancarboxylic acid
• Furegrelate [INN]
• Furegrelato
• Furegarelatum
• Furegrelate
• Spectrum2_001444
• 5-(3-pyridylmethyl)-2-benzofurancarboxylic acid
• AC1L1FXN
• 2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-
• 2-Benzofurancarboxylic acid,5-(3-pyridinylmethyl)
• BRD-K55529781-236-03-8
• KBio2_000421
• NINDS_000255
• DivK1c_000255
• KBio1_000255
• SPBio_001307
• TS-07811
• Spectrum5_001141
• KBioSS_000421
• HY-106080
• U 63557A
• Furegarelatum (Latin)
• BRD-K55529781-236-02-0
• Spectrum4_000793
• SCHEMBL10953582
• UNII-KX4D9BZA6X
• CHEBI:103833
• KBio2_002989
• NS00125976
• AKOS030555586
• furegrelatum
• KBio3_001712
• KBioGR_001266
• SDCCGSBI-0050499.P003
• 5-(pyridin-3-ylmethyl)benzofuran-2-carboxylic acid
• Sodium 5-(3-pyridinylmethyl)-2-benzofurancarboxylate
• CS-0024808
• Lopac0_000515
• Spectrum3_000786
• DTXSID7046960
• KX4D9BZA6X
• IDI1_000255
• CHEMBL1204948
• U-63557A (free acid)
• KBio2_005557
• 5-(3-PYRIDYLMETHYL)-2-BENZOFURANCARBOXYLATE
• Q27180995
• UNII-4F11B27M90
• DTXCID5026960
• 5-(3'-Pyridinylmethyl)benzofuran-2-carboxylate sodium
• 85666-24-6
• BSPBio_002492

• Inchi： 1S/C15H11NO3/c17-15(18)14-8-12-7-10(3-4-13(12)19-14)6-11-2-1-5-16-9-11/h1-5,7-9H,6H2,(H,17,18)
• InChI Key： VHWFITPGPFLBGT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2=C1C=CC(=C2)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 253.07400
• Monoisotopic Mass: 253.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 3.11680

Additional information on 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic Acid

5-(Pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic acid, with the CAS number 85666-24-6, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofurans, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The molecule's structure consists of a benzofuran ring system substituted with a pyridine moiety at the 5-position and a carboxylic acid group at the 2-position. These substituents contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The presence of the pyridine ring in 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic acid introduces additional electronic effects, enhancing its potential as a ligand in metalloenzyme inhibition or as a component in drug delivery systems. Researchers have explored its role in modulating cellular signaling pathways, making it a promising candidate for anti-inflammatory and anticancer therapies.

The synthesis of this compound involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high yields and purity. The process typically begins with the preparation of the benzofuran core, followed by substitution reactions to introduce the pyridine methyl group and the carboxylic acid functionality. Advanced purification techniques, such as chromatography and crystallization, are employed to ensure the final product meets pharmaceutical standards.

In terms of physical properties, 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic acid exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chemical assays and biological tests. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system, which is crucial for its electronic properties.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in chemical transformations. These studies have also shed light on its potential as a semiconductor material, particularly in organic electronics applications such as field-effect transistors and light-emitting diodes (LEDs).

The biological activity of 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammatory responses. Additionally, its ability to modulate cellular apoptosis pathways has positioned it as a potential anticancer agent. Clinical trials are currently underway to evaluate its efficacy and safety profile in human subjects.

In conclusion, 5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylic acid, with CAS number 85666-24-6, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthetic methods and computational modeling, continues to unlock new possibilities for its use in drug development and materials science. As research progresses, this compound is expected to play an increasingly important role in addressing pressing challenges in modern science.